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Compound of Interest

Compound Name: 1,2-Diethylbenzene

Cat. No.: B043095

An In-depth Technical Guide to the Environmental Fate and Degradation of 1,2-
Diethylbenzene

Introduction

1,2-Diethylbenzene (1,2-DEB) is an aromatic hydrocarbon that sees use as a solvent and as
an intermediate in organic synthesis.[1][2] Its presence in gasoline, kerosene, and fuel oils, as
well as emissions from combustion engines and industrial processes, leads to its release into
the environment.[3] Understanding the environmental journey of 1,2-DEB—its distribution,
persistence, and transformation—is critical for assessing its ecological risk and developing
effective remediation strategies. This guide provides a detailed examination of the
physicochemical properties, transport mechanisms, and degradation pathways that govern the
environmental fate of 1,2-Diethylbenzene.

Physicochemical Properties and Environmental
Partitioning

The environmental behavior of a chemical is fundamentally dictated by its physical and
chemical properties. For 1,2-DEB, a high vapor pressure and Henry's Law constant, coupled
with low water solubility, are the dominant factors controlling its distribution. These properties
indicate that when released, 1,2-DEB will preferentially partition to the atmosphere and sorb to
organic matter in soil and sediment rather than remaining dissolved in water.
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Table 1: Physicochemical Properties of 1,2-Diethylbenzene

Property Value Source
Molecular Formula CioH14 [11[2][4]
Molar Mass 134.22 g/mol [3]
Boiling Point 183-184 °C [1112][3]
Melting Point -31°C [1][2][3]
Vapor Pressure 1.05 mmHg at 25 °C [11[31[5]
Water Solubility 71.1 mg/L at 25 °C [3]

Octanol-Water Partition
. 3.72 [3]
Coefficient (log Kow)

2.6 x 1073 atm-m3/mol
Henry's Law Constant . [31[6]
(estimated)

| Soil Adsorption Coefficient (Koc) | 1600 (estimated) |[3][6] |

The interplay of these properties dictates how 1,2-DEB partitions among air, water, and soil, a
process visualized in the diagram below.
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Caption: Environmental partitioning of 1,2-Diethylbenzene.

Abiotic Degradation Pathways

Abiotic degradation involves the breakdown of a chemical without the involvement of living
organisms, primarily through reactions with light (photolysis) or water (hydrolysis).

Atmospheric Photodegradation

Once volatilized into the atmosphere, 1,2-DEB exists exclusively as a vapor.[3] Its primary
atmospheric degradation mechanism is reacting with photochemically-produced hydroxyl
radicals (*OH).[3] The rate constant for this vapor-phase reaction is estimated at 8.1 x 10712
cm3/molecule-sec at 25 °C.[3][6] This corresponds to an atmospheric half-life of approximately
2 days, making it a relatively short-lived compound in the air.[3][6] Additionally, since 1,2-DEB
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absorbs UV light at wavelengths greater than 290 nm, it has the potential to undergo direct
photolysis, although this is considered a less dominant pathway compared to hydroxyl radical
reaction.[3][6]

Hydrolysis

Hydrolysis is not an expected environmental fate process for 1,2-DEB.[3][6] The molecule lacks
hydrolyzable functional groups, such as esters or amides, rendering it stable against reaction
with water under typical environmental pH conditions.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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